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Compound of Interest

Compound Name: Baloxavir-d5

Cat. No.: B12409125

For researchers, scientists, and drug development professionals, this technical guide provides
an in-depth look at Baloxavir-d5, a deuterated analog of the antiviral agent Baloxavir. This
document details its physicochemical properties, the mechanism of action of its parent
compound, and relevant clinical and resistance data, presented with the clarity and detail
required for a scientific audience.

Core Compound Data: Baloxavir-d5

Baloxavir-d5 serves as a crucial internal standard for the accurate quantification of Baloxavir
in biological samples during pharmacokinetic and metabolic studies. Its deuterium labeling
enhances the precision of mass spectrometry and liquid chromatography analyses.[1]

Property Value Source(s)
CAS Number Not Available [1][2]13]
Molecular Weight 488.52 g/mol [1112]
Molecular Formula C24H14D5F2N304S [11[2]
Baloxavir acid-d5; S-033447-
Synonyms [4]
d5
Parent Drug Baloxavir Marboxil [1]
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Mechanism of Action: Targeting Influenza Virus
Replication

Baloxavir-d5 is the deuterated form of Baloxavir acid, the active metabolite of the prodrug
Baloxavir marboxil (brand name Xofluza).[5][6] Baloxavir marboxil was the first-in-class
medication to be approved that functions as a cap-dependent endonuclease inhibitor.[5] Its
mechanism of action is distinct from other antiviral classes, such as neuraminidase inhibitors.

[6]

The primary target of Baloxavir acid is the polymerase acidic (PA) protein, an essential
component of the influenza virus's RNA polymerase complex.[7] Specifically, it inhibits the cap-
dependent endonuclease activity of the PA protein.[8] This enzymatic activity is critical for the
virus to co-opt the host cell's machinery for its own replication through a process known as
"cap-snatching."[5][6] In this process, the virus cleaves the 5' caps from host pre-messenger
RNAs to use as primers for the synthesis of its own viral mMRNAs.[5][6] By blocking this step,
Baloxavir effectively halts viral gene transcription and replication.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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